Cas no 2680805-47-2 (benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate)

• Product Name: benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate
• CAS No: 2680805-47-2
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5634896
• PubChem ID: 165931575
• Update Time: 2025-10-31

benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680805-47-2
• benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate
• EN300-28289684

• Inchi： 1S/C18H19NO3/c20-16-9-10-17-15(12-16)8-4-5-11-19(17)18(21)22-13-14-6-2-1-3-7-14/h1-3,6-7,9-10,12,20H,4-5,8,11,13H2
• InChI Key： VCLDXYKMONUEEU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC(=CC=2CCCC1)O)=O

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate

Benzyl 7-Hydroxy-2,3,4,5-Tetrahydro-1H-1-Benzazepine-1-Carboxylate: A Comprehensive Overview

Benzyl 7-hydroxy-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate, also known by its CAS number 2680805-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their structural diversity and potential biological activities. The molecule features a benzazepine core with a hydroxyl group at the 7-position and a carboxylate ester group attached to the benzene ring via a methylene bridge.

The synthesis of benzyl 7-hydroxy-tetrahydrobenzazepine carboxylate involves multi-step organic reactions, including cyclization and esterification processes. Recent studies have highlighted its potential as a precursor for the development of bioactive compounds, particularly in the context of central nervous system (CNS) drug discovery. The tetrahydrobenzazepine moiety is particularly intriguing due to its structural similarity to certain natural products and its ability to modulate neurotransmitter systems.

One of the most notable aspects of this compound is its role in drug design. Researchers have explored its ability to act as a ligand for various receptors, including those involved in pain perception and mood regulation. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent activity at serotonin and dopamine receptors, suggesting potential applications in the treatment of depression and anxiety disorders.

In addition to its pharmacological significance, benzyl 7-hydroxy-tetrahydrobenzazepine carboxylate has also been studied for its physical and chemical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analyses have provided valuable insights into the compound's stability under different conditions and its solubility profiles, which are critical factors for drug delivery systems.

The CAS number 2680805-47-2 serves as a unique identifier for this compound in chemical databases worldwide. This ensures that researchers can reliably reference and retrieve information about the compound across various platforms. The integration of this compound into public databases has facilitated collaborative research efforts and accelerated the discovery of novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of benzyl 7-hydroxy-tetrahydrobenzazepine carboxylate. Molecular docking studies have revealed potential binding modes with key pharmacological targets, providing a foundation for rational drug design strategies. Furthermore, machine learning algorithms have been applied to predict the compound's ADMET (absorption, distribution, metabolism, excretion, toxicity) properties, which are essential for evaluating its suitability as a drug candidate.

In conclusion, benzyl 7-hydroxy-tetrahydrobenzazepine carboxylate, with CAS number 2680805-47-2, represents a promising lead compound in contemporary drug discovery efforts. Its unique structure and diverse biological activities make it a valuable tool for exploring new therapeutic avenues in neuroscience and beyond.